Methyl (9Z,12E)-octadeca-9,12-dienoate
Cat. No. B1637953
Key on ui cas rn:
20221-26-5
M. Wt: 294.5 g/mol
InChI Key: WTTJVINHCBCLGX-LFOHPMNASA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Al+3:23].[C:1]([CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH:9]=[CH:10][CH2:11][CH:12]=[CH:13][CH2:14][CH2:15][CH2:16][CH2:17][CH3:18])(=[O:19])[O:20][CH3:21].[CH3:28][CH2:29][O:30][CH2:31][CH3:32].[H-:22].[H-:25].[H-:26].[H-:27].[Li+:24]>>[CH2:1]([CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH:9]=[CH:10][CH2:11][CH:12]=[CH:13][CH2:14][CH2:15][CH2:16][CH2:17][CH3:18])[OH:19]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Al+3]
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|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CCCCCC=CCC=CCCCCCCCC(=O)OC
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
CCOCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Li+]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
CCCCCC=CCC=CCCCCCCCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
